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Compound of Interest

N-methyltetrahydro-2H-pyran-4-
Compound Name:
amine

Cat. No.: B1312418

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methyltetrahydro-2H-pyran-4-amine hydrochloride is a heterocyclic organic compound
with potential applications as a pharmaceutical intermediate and a building block in medicinal
chemistry. Its structure, featuring a tetrahydropyran ring and a secondary amine, makes it a
valuable scaffold for the synthesis of more complex molecules. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, and analytical
characterization of N-methyltetrahydro-2H-pyran-4-amine and its hydrochloride salt.

Physicochemical Properties

The properties of N-methyltetrahydro-2H-pyran-4-amine and its hydrochloride salt are
summarized below. It is important to note that while some experimental data for the free base is
available, certain properties for the hydrochloride salt are predicted and should be confirmed
experimentally.

Table 1: Physicochemical Properties of N-methyltetrahydro-2H-pyran-4-amine and its
Hydrochloride Salt
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N-methyltetrahydro-2H-

N-methyltetrahydro-2H-

Property . pyran-4-amine
pyran-4-amine (Free Base) .
Hydrochloride
CAS Number 220641-87-2[1][2] 220641-87-2[1][2]
Molecular Formula CeH13NOJ[1][2][3] CeH14CINO
Molecular Weight 115.17 g/mol [1][2][3] 151.63 g/mol
Appearance Yellowish liquid[1]
Melting Point Not available Not available
N ) 165.0 + 33.0 °C (Predicted)[1] )
Boiling Point 2] Not available
) 0.93 £ 0.1 g/cm? (Predicted)[1] ]
Density Not available
[2]
pKa 10.01 + 0.20 (Predicted)[1] Not available
- ) Likely soluble in polar solvents
Solubility Soluble in THF, CH2Cl2
(e.g., water, EtOH)
Synthesis

The primary method for the synthesis of N-methyltetrahydro-2H-pyran-4-amine is through

the reductive amination of tetrahydro-4H-pyran-4-one.[2]

Experimental Protocol: Synthesis of N-
methyltetrahydro-2H-pyran-4-amine (Free Base)[1]

Materials:

o Tetrahydro-4H-pyran-4-one

e Methylamine (2 M solution in THF)

e Acetic acid
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e Sodium cyanoborohydride

o Tetrahydrofuran (THF)

o Standard laboratory glassware and equipment
Procedure:

» To a stirred solution of tetrahydro-4H-pyran-4-one (1 g, 10 mmol) in tetrahydrofuran (10 mL),
slowly add methylamine (0.62 g, 20 mmol, 2 M THF solution) dropwise at room temperature.

e Add acetic acid (0.5 mL) to the reaction mixture.

e Stir the mixture continuously for 1 hour at room temperature.

e Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (0.7 g, 12 mmol).
o Continue stirring the reaction mixture for 16 hours at room temperature.

o Monitor the progress of the reaction by thin-layer chromatography (TLC).

» Upon completion, isolate the target product, N-methyltetrahydro-2H-pyran-4-amine (1 g),
which will be a yellow liquid.

Preparation of N-methyltetrahydro-2H-pyran-4-amine
Hydrochloride

The hydrochloride salt can be prepared by treating the free base with hydrochloric acid in a
suitable solvent, followed by precipitation or crystallization.

General Protocol:

o Dissolve the crude N-methyltetrahydro-2H-pyran-4-amine in a suitable organic solvent
(e.g., diethyl ether, ethyl acetate, or methanol).

e Slowly add a solution of hydrochloric acid (e.g., HCI in diethyl ether or concentrated aqueous
HCI) to the stirred solution of the amine.
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¢ The hydrochloride salt will precipitate out of the solution.

+ Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under
vacuum.

Synthesis and Purification Workflow

Synthesis and Purification Workflow

Synthesis of Free Base Hydrochloride Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: N-methyltetrahydro-2H-pyran-4-amine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312418#n-methyltetrahydro-2h-pyran-4-amine-
hydrochloride-salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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